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Compound of Interest

Compound Name: 2,3'-Biquinoline

Cat. No.: B181939 Get Quote

Disclaimer: Direct health and safety data for 2,3'-biquinoline is not readily available in public

databases. This guide provides data for the closely related isomer, 2,2'-biquinoline, to offer a

potential, albeit not direct, indication of hazards. All data presented for 2,2'-biquinoline should

be interpreted with caution as the toxicological and physical properties of isomers can vary

significantly. Further, general information on the toxicology of quinoline derivatives is included

to provide a broader context.

Executive Summary
This technical guide compiles available health and safety information relevant to biquinoline

compounds, with a specific focus on providing precautionary data for researchers, scientists,

and drug development professionals working with 2,3'-biquinoline. Due to the absence of

specific data for 2,3'-biquinoline, this document leverages information on the isomer 2,2'-

biquinoline and the broader class of quinoline derivatives to inform on potential hazards,

handling protocols, and biological interactions. All quantitative data for 2,2'-biquinoline is

presented in structured tables, and a generalized experimental workflow for handling similar

aromatic heterocyclic compounds is provided. Additionally, a representative signaling pathway

potentially influenced by quinoline derivatives is visualized.

Hazard Identification and Classification
While specific GHS classification for 2,3'-biquinoline is unavailable, the classification for 2,2'-

biquinoline provides a useful reference point for assessing potential hazards.
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Table 1: GHS Hazard Classification for 2,2'-Biquinoline

Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific target organ toxicity —

Single exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation

Source: Information extrapolated from various safety data sheets for 2,2'-biquinoline.

Quinoline and its derivatives are known to have a range of biological activities and toxicities.[1]

Some quinoline compounds have been shown to be toxic, with studies indicating that they can

have slight to moderate toxicity.[2][3][4]

Physical and Chemical Properties
The physical and chemical properties of a compound are crucial for determining appropriate

handling and storage procedures. The following table summarizes the known properties of 2,2'-

biquinoline.

Table 2: Physical and Chemical Properties of 2,2'-Biquinoline
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Property Value

Molecular Formula C₁₈H₁₂N₂

Molar Mass 256.308 g·mol⁻¹[5]

Appearance
White to light yellow crystalline solid/powder[6]

[7]

Melting Point 194.5 °C (382.1 °F; 467.6 K)[5]

Boiling Point 450.1°C at 760 mmHg[8]

Solubility
Sparingly soluble in water. Soluble in ethanol,

ether, acetone, benzene, and chloroform.[8]

Vapor Pressure 7.21E-08 mmHg at 25°C[8]

Toxicological Information
Specific toxicological data such as LD50 for 2,3'-biquinoline is not available. The information

below is for the general class of quinoline derivatives and the isomer 2,2'-biquinoline.

General Toxicology of Quinoline Derivatives:

Acute Toxicity: Quinoline derivatives have been shown to have slight to moderate acute

toxicity.[2][3][4]

Biological Activity: Quinoline derivatives are known to exhibit a wide range of biological

activities, including antibacterial, antifungal, antiviral, and anticancer properties.[9][10] The

biological activity of quinoline isomers can vary significantly.[11]

Metabolism: The metabolism of quinoline isomers can differ, which may be associated with

variations in their biological activity and toxicity.[12]

Experimental Protocols: Safe Handling of
Biquinoline Compounds
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The following is a generalized protocol for the safe handling of biquinoline compounds, based

on the known hazards of 2,2'-biquinoline and general practices for handling heterocyclic

aromatic compounds.[13][14][15][16][17]

5.1. Personal Protective Equipment (PPE)

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

Body Protection: Wear a lab coat.

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge if

working with powders outside of a fume hood or if aerosolization is possible.

5.2. Engineering Controls

Work in a well-ventilated area, preferably within a chemical fume hood.

Ensure an eyewash station and safety shower are readily accessible.

5.3. Handling and Storage

Avoid inhalation of dust or fumes.

Avoid contact with skin and eyes.

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from strong oxidizing agents.

5.4. Disposal

Dispose of waste in accordance with local, state, and federal regulations.

Visualizations
6.1. Generalized Safe Handling Workflow
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The following diagram illustrates a generalized workflow for the safe handling of a powdered

biquinoline compound.
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Click to download full resolution via product page

Generalized safe handling workflow for biquinoline compounds.

6.2. Representative Signaling Pathway Influenced by Quinoline Derivatives

Some quinoline derivatives have been investigated for their potential to interfere with cellular

signaling pathways, including those involved in cancer. The diagram below represents a

simplified, hypothetical pathway where a quinoline derivative might exert an effect. Note: This is

a generalized representation and has not been specifically demonstrated for 2,3'-biquinoline.
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Hypothetical signaling pathway influenced by a quinoline derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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